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Compound of Interest

Compound Name: S-Metolachlor

Cat. No.: B166716 Get Quote

A comprehensive analysis of the selective herbicide S-metolachlor reveals varying degrees of

phytotoxicity across different crop species. This guide synthesizes experimental data to provide

researchers, scientists, and drug development professionals with a comparative overview of its

impact on crop health, supported by detailed methodologies and a visual representation of its

mode of action.

S-metolachlor, a widely used herbicide belonging to the chloroacetamide family, effectively

controls annual grasses and some broadleaf weeds by inhibiting the synthesis of very-long-

chain fatty acids (VLCFAs) in susceptible plants.[1] This disruption of VLCFA production

ultimately hinders plant cell division and elongation, leading to growth inhibition and mortality of

target weeds.[1] However, the tolerance to S-metolachlor varies significantly among different

crop species, a crucial factor for its safe and effective use in agriculture. This guide provides a

detailed comparison of S-metolachlor's phytotoxic effects on various crops, based on

published research.

Quantitative Phytotoxicity Data
The following tables summarize the quantitative data on the phytotoxicity of S-metolachlor on

various crop species, focusing on key metrics such as stunting, yield reduction, and impacts on

seedling emergence and growth.

Table 1: Phytotoxicity of S-Metolachlor on Cucurbitaceae Crops

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b166716?utm_src=pdf-interest
https://www.benchchem.com/product/b166716?utm_src=pdf-body
https://www.benchchem.com/product/b166716?utm_src=pdf-body
https://www.allpesticides.com/s-metolachlor-mode-of-action-how-it-works-and-why-it-matters.html
https://www.allpesticides.com/s-metolachlor-mode-of-action-how-it-works-and-why-it-matters.html
https://www.benchchem.com/product/b166716?utm_src=pdf-body
https://www.benchchem.com/product/b166716?utm_src=pdf-body
https://www.benchchem.com/product/b166716?utm_src=pdf-body
https://www.benchchem.com/product/b166716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crop
Species

Cultivar

Applicat
ion Rate
(kg
ai/ha)

Applicat
ion
Timing

Observa
tion
Time

Phytoto
xicity
Metric

Result
Referen
ce

Summer

Squash

'Gold

Prize'
1.4 PRE 4 WAP Stunting 15% [1]

Summer

Squash

'Gold

Prize'
1.4 EPOST 4 WAP Stunting 17% [1]

Cucumbe

r
'Python' 1.4 PRE 4 WAP

Seedling

Emergen

ce

Reductio

n

30% [1]

Cucumbe

r
'Python' 1.4 PRE 4 WAP Stunting

36% -

43%
[1]

Cucumbe

r
'Python' 0.7 PRE -

Marketab

le Yield

Decline

21% [1]

Cucumbe

r
'Python' 1.4 PRE -

Marketab

le Yield

Decline

39% [1]

PRE: Pre-emergence; EPOST: Early Post-emergence; WAP: Weeks After Planting

Table 2: Phytotoxicity of S-Metolachlor on Solanaceous and Root Crops
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Crop
Species

Application
Rate

Application
Timing

Phytotoxicit
y Metric

Result Reference

Carrot - LPOST

Above

Ground Plant

Dry Weight

Reduction

21% - 29% [2]

Carrot - LPOST

Marketable

Yield

Reduction

29% - 36% [2]

Red Beet - PRE

Above

Ground Dry

Weight

Reduction

14% - 16% [2]

Red Beet - PRE

Total

Marketable

Yield

Reduction

17% - 21% [2]

Red Beet - LPOST

Total

Marketable

Yield

Reduction

19% - 25% [2]

Sweet Potato 1 kg/ha 0 DAT

Total Plant

Dry Biomass

Reduction (at

80 DAT)

26% [3]

Sweet Potato 1 kg/ha 5 DAT

Total Plant

Dry Biomass

Reduction (at

80 DAT)

23% [3]

LPOST: Late Post-emergence; PRE: Pre-emergence; DAT: Days After Transplanting

Table 3: Phytotoxicity of S-Metolachlor on Various Other Crops
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Crop Species
Application
Rate (mg/L)

Phytotoxicity
Metric

Result Reference

Lettuce 120
Germination

Inhibition
>60% [4]

Lettuce 7.5

Root

Development

Reduction

~40% [4]

Lettuce 7.5

Shoot

Development

Reduction

>30% [4]

Maize - Germination
No significant

interference
[4]

Maize -
Seedling

Development

Negative

interference
[4]

Rice 9.44 µM 96h-IC50 (Shoot) - [5]

Rice 1.75 µM 96h-IC50 (Root) - [5]

Black Bean -

Biomass

Reduction (PRE

application)

16% [3]

Sugar Beet -

Biomass

Reduction (PRE

application)

36% [3]

IC50: Half-maximal inhibitory concentration; PRE: Pre-emergence

Experimental Protocols
The data presented above were derived from studies employing rigorous experimental

protocols. Here are summaries of the methodologies used in some of the key experiments.

Study on Summer Squash and Cucumber:
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Experimental Design: Field experiments were conducted in New Jersey in 2018 and 2019.

Crop Species and Cultivars: Direct-seeded cucumber 'Python' and summer squash 'Gold

Prize'.

Herbicide Application: S-metolachlor was applied at 0.7 or 1.4 kg ai/ha at planting (PRE) or

at the second- to third-leaf stage (EPOST).

Data Collection: Weed control efficacy and crop tolerance (stunting, seedling emergence,

and marketable yield) were assessed at various weeks after planting (WAP).[1]

Study on Carrot and Red Beet:

Experimental Design: Field studies were conducted from 2008 to 2010.

Crop Species: Carrot and red beet.

Herbicide Application: S-metolachlor was applied at three different timings: pre-emergence

to the crop (PRE), early post-emergence (crop at two to four leaf stage - EPOST), and late

post-emergence (crop at five to seven leaf stage - LPOST).

Data Collection: Crop tolerance was evaluated by measuring above-ground plant dry weight,

marketable yield, and grower payment.[2]

Study on Lettuce and Maize:

Experimental Design: Bioassays were conducted using plant models Lactuca sativa L.

(lettuce) and Zea mays L. (maize).

Herbicide Application: Test solutions containing 7.5, 15, 30, 60, 120, 240, 360, 480, 600, and

720 mg/L of S-metolachlor were prepared from a commercial product. Distilled water served

as a negative control.

Data Collection: Macroscopic analyses included germination rate and seedling development

(root and shoot growth).[4]

Mode of Action of S-Metolachlor

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b166716?utm_src=pdf-body
https://www.allpesticides.com/s-metolachlor-mode-of-action-how-it-works-and-why-it-matters.html
https://www.benchchem.com/product/b166716?utm_src=pdf-body
https://ir4.cals.ncsu.edu/ehc/RegSupport/ResearchSummary/S_MetolachlorCropSafety2024.pdf
https://www.benchchem.com/product/b166716?utm_src=pdf-body
https://www.preprints.org/manuscript/202209.0351/v1/download
https://www.benchchem.com/product/b166716?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


S-metolachlor's herbicidal activity stems from its ability to inhibit the synthesis of very-long-

chain fatty acids (VLCFAs). This process is crucial for the formation of cell membranes and is

essential for cell division and elongation in plants. The following diagram illustrates the

proposed signaling pathway and physiological effects of S-metolachlor.

Cellular Level Physiological Response

Visible Phytotoxicity

S-Metolachlor Application Uptake by Shoot and RootsAbsorption Inhibition of Very-Long-Chain
Fatty Acid (VLCFA) Synthesis

Translocation Disruption of Cell
Membrane Formation

Inhibition of Cell Division
and Elongation Seedling Growth Arrest

Stunting

Reduced Emergence

Yield Loss

Click to download full resolution via product page

Caption: Mode of action of S-metolachlor leading to phytotoxicity.

Conclusion
The phytotoxicity of S-metolachlor is highly dependent on the crop species, application rate,

and timing. While crops like summer squash exhibit good tolerance, others such as cucumber

and lettuce are significantly more sensitive.[1][4] Maize shows tolerance in terms of germination

but is negatively affected during seedling development.[4] Root crops like carrots and red beets

also show susceptibility, particularly with later post-emergence applications.[2] This

comparative guide highlights the importance of careful consideration of crop-specific tolerance

levels when utilizing S-metolachlor for weed management. The provided experimental data

and protocols offer a valuable resource for researchers investigating herbicide efficacy and

crop safety. Further research into the specific genetic and physiological mechanisms underlying

these tolerance differences will be crucial for optimizing the use of S-metolachlor and

developing more resilient crop varieties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. S-Metolachlor Mode of Action: How It Works for Weed Control & OEM Supply
[allpesticides.com]

2. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]

3. DOT Language | Graphviz [graphviz.org]

4. preprints.org [preprints.org]

5. S-Metolachlor Herbicide | Advanced Pre-Emergence Weed Control [smagrichem.com]

To cite this document: BenchChem. [S-Metolachlor Phytotoxicity: A Comparative Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166716#s-metolachlor-phytotoxicity-comparison-on-
different-crop-species]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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